2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(m-tolyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(m-tolyl)acetamide, also known as FTO inhibitor, is a potent and selective inhibitor of the fat mass and obesity-associated (FTO) protein. FTO is a member of the AlkB family of non-heme iron-dependent dioxygenases and plays a crucial role in the regulation of energy homeostasis and body weight.
Scientific Research Applications
Structural Aspects and Properties
Research on structural aspects and properties of related compounds demonstrates the potential for creating novel materials and understanding molecular interactions. For instance, studies on amide-containing isoquinoline derivatives have explored their structural properties, including gel formation and crystalline solid development upon treatment with different acids. These compounds have shown unique fluorescence properties, indicating potential applications in material science and as fluorescent markers (A. Karmakar, R. Sarma, J. Baruah, 2007).
Synthesis and Biological Potentials
Another study focused on the synthesis and biological potentials of quinazolin-3(4H)-yl acetamide derivatives, highlighting their antimicrobial and anticancer activities. This research underlines the methodological advancements in synthesizing compounds with potential therapeutic applications, including the fight against microbial infections and cancer (S. Mehta, Sanjiv Kumar, et al., 2019).
Novel Therapeutic Applications
Research into novel therapeutic applications of quinoline derivatives illustrates their importance in developing new drugs. For example, anilidoquinoline derivatives have been evaluated for their efficacy in treating viral infections, showcasing significant antiviral and antiapoptotic effects. Such studies pave the way for new antiviral therapies (Joydeep Ghosh, V. Swarup, et al., 2008).
Antimalarial Activities
Additionally, compounds with structural similarities have been studied for their antimalarial activities. These studies contribute to the ongoing search for more effective and safer antimalarial agents, demonstrating the compounds' ability to inhibit Plasmodium falciparum cell growth, a critical step towards new antimalarial therapies (J. Guan, Quan Zhang, et al., 2005).
properties
IUPAC Name |
2-[6-fluoro-3-(4-methylphenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(3-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21FN2O4S/c1-16-6-9-20(10-7-16)33(31,32)23-14-28(22-11-8-18(26)13-21(22)25(23)30)15-24(29)27-19-5-3-4-17(2)12-19/h3-14H,15H2,1-2H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBCYCHGQQKOWEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=C(C2=O)C=C(C=C3)F)CC(=O)NC4=CC=CC(=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21FN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-fluoro-4-oxo-3-tosylquinolin-1(4H)-yl)-N-(m-tolyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.